Cas no 328062-40-4 (2,4-dichloro-N-propylbenzene-1-sulfonamide)

• Product Name: 2,4-dichloro-N-propylbenzene-1-sulfonamide
• CAS No: 328062-40-4
• MF: C₉H₁₁Cl₂NO₂S
• MW: 268.160139322281
• CID: 5943888
• PubChem ID: 22024923
• Update Time: 2025-05-20

2,4-dichloro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-propylbenzenesulfonamide
• Benzenesulfonamide, 2,4-dichloro-N-propyl-
• AP-263/43418298
• EN300-1453474
• CS-0298005
• 328062-40-4
• AKOS025397968
• 2,4-dichloro-N-propylbenzene-1-sulfonamide
• Z1966677469
• VZKPFIJGBYDFRD-UHFFFAOYSA-N
• SCHEMBL4771481
• 2,4-Dichloro-1-(1-propylsulphamoyl)benzene

• Inchi： 1S/C9H11Cl2NO2S/c1-2-5-12-15(13,14)9-4-3-7(10)6-8(9)11/h3-4,6,12H,2,5H2,1H3
• InChI Key： VZKPFIJGBYDFRD-UHFFFAOYSA-N
• SMILES： C1(S(NCCC)(=O)=O)=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 266.9887552g/mol
• Monoisotopic Mass: 266.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 370.2±52.0 °C(Predicted)
• pka: 10.85±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dichloro-N-propylbenzene-1-sulfonamide

Introduction to 2,4-dichloro-N-propylbenzene-1-sulfonamide (CAS No. 328062-40-4)

2,4-dichloro-N-propylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 328062-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of chlorine substituents at the 2- and 4-positions of the benzene ring and a propylamine moiety at the sulfonamide group, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The synthesis of 2,4-dichloro-N-propylbenzene-1-sulfonamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the chlorination of benzene derivatives, followed by nucleophilic substitution to introduce the propylamine group. The sulfonamide functionality is then incorporated through reaction with sulfur trioxide or its derivatives. These synthetic steps require precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced chemical methodologies in its production.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. The chlorine substituents in 2,4-dichloro-N-propylbenzene-1-sulfonamide enhance its reactivity and make it a valuable intermediate in the development of novel compounds. Researchers have explored its potential as a precursor in the synthesis of biologically active molecules, including those with antimicrobial and anti-inflammatory properties. The propylamine group further contributes to its versatility, enabling further functionalization through various chemical reactions.

One of the most compelling aspects of 2,4-dichloro-N-propylbenzene-1-sulfonamide is its role in medicinal chemistry research. The sulfonamide core is a privileged scaffold in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like chlorine enhances these interactions, making it an attractive candidate for developing new therapeutic agents. Current studies are focusing on leveraging this compound to discover novel treatments for various diseases, including infectious disorders and chronic conditions.

The agrochemical industry has also shown interest in 2,4-dichloro-N-propylbenzene-1-sulfonamide due to its potential as a lead compound for developing new pesticides and herbicides. Sulfonamides exhibit herbicidal activity by inhibiting key enzymatic processes in plants, making them effective in crop protection. The structural modifications present in this compound may enhance its efficacy while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices.

Advances in computational chemistry have further accelerated the exploration of 2,4-dichloro-N-propylbenzene-1-sulfonamide. Molecular modeling techniques allow researchers to predict the biological activity and pharmacokinetic properties of this compound before conducting expensive experimental trials. These simulations have provided valuable insights into how structural changes affect molecular interactions, guiding the design of more effective derivatives. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The safety profile of 2,4-dichloro-N-propylbenzene-1-sulfonamide is another critical consideration in its application. While sulfonamides are generally well-tolerated, their reactivity necessitates careful handling during synthesis and handling. Industrial-scale production requires adherence to stringent safety protocols to ensure worker protection and environmental safety. Regulatory agencies closely monitor the use of such compounds to ensure they are used responsibly and do not pose undue risks.

In conclusion, 2,4-dichloro-N-propylbenzene-1-sulfonamide (CAS No. 328062-40-4) represents a significant advancement in pharmaceutical and agrochemical research. Its unique structural features make it a versatile intermediate for developing novel biologically active compounds. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry. As scientific understanding progresses, it is expected that 2,4-dichloro-N-propylbenzene-1-sulfonamide will play an increasingly pivotal role in addressing global challenges related to health and agriculture.